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Compound of Interest

Ethyl 3-(methylamino)-3-
Compound Name:
oxopropanoate

Cat. No.: B2455436

Essential Safety and Handling Guide: Ethyl 3-
(methylamino)-3-oxopropanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and operational directives for the handling of Ethyl
3-(methylamino)-3-oxopropanoate (CAS No. 71510-95-7). As a Senior Application Scientist,
my objective is to distill complex safety data into a practical, actionable framework that
prioritizes your safety and ensures the integrity of your research. The causality behind each
recommendation is explained to foster a deep understanding of the necessary precautions.

Understanding the Hazard Profile

Ethyl 3-(methylamino)-3-oxopropanoate is classified with the following hazards:

Harmful if swallowed

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]
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These classifications necessitate a stringent approach to personal protective equipment (PPE)
and handling procedures to mitigate exposure risks.

Hazard Identification Summary:

Hazard Statement GHS Classification Signal Word
Acute toxicity, Oral (Category ]

H302 Warning
4)
Skin corrosion/irritation ]

H315 Warning
(Category 2)[1]

Serious eye damage/eye ]
H319 L Warning
irritation (Category 2A)[1]

Specific target organ toxicity,
H335 single exposure; Respiratory Warning

tract irritation (Category 3)[1]

Personal Protective Equipment (PPE): Your First
Line of Defense

A multi-layered approach to PPE is essential when handling Ethyl 3-(methylamino)-3-
oxopropanoate. The following table outlines the minimum required PPE and the rationale for
each.
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PPE Component

Specification

Rationale

Hand Protection

Nitrile gloves (minimum 8 mil
thickness)[2][3]

Nitrile provides good
resistance to a range of
chemicals, including many
organic compounds.[3] Double
gloving is recommended for
extended handling periods or
when there is a high risk of

splash.

Eye Protection

Chemical safety goggles and a
full-face shield[4]

Due to the "serious eye
irritation” classification, both
impact and splash protection
are mandatory. A face shield
provides an additional barrier
against splashes to the entire

face.

Body Protection

A laboratory coat made of a
non-absorbent material (e.g.,

polyethylene-coated
polypropylene)

Protects against skin contact
from splashes and spills.
Standard cotton lab coats are
not sufficient as they can
absorb and retain the

chemical.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.

To mitigate the risk of
respiratory tract irritation.[1] If
handling fine powders or
generating aerosols, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.[5][6][7]

Logical Flow for Donning PPE:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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